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Compound of Interest

Compound Name: 4-(2,4-Dinitroanilino)phenol

Cat. No.: B7728419 Get Quote

Technical Guide: Thermal Properties of 4-(2,4-
Dinitroanilino)phenol
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the melting point and decomposition

temperature of 4-(2,4-Dinitroanilino)phenol (CAS No: 119-15-3), a compound of interest in

various chemical and pharmaceutical research fields. This document outlines its key thermal

characteristics, methodologies for their determination, and relevant safety information.

Core Thermal Properties
4-(2,4-Dinitroanilino)phenol is a reddish-brown solid.[1] Its thermal behavior is a critical

parameter for handling, storage, and application. The compound exhibits a melting point at

which it also begins to decompose.

Data Summary

The reported melting point for 4-(2,4-Dinitroanilino)phenol varies slightly across different

sources, which is common for chemical compounds. The available data indicates that the

substance decomposes upon melting.
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Thermal Property Value Source

Melting Point 191 °C (with decomposition) ChemicalBook[2]

Melting Point 194 °C stenutz.com[3]

Decomposition Occurs at melting point [2]

Note on Decomposition: The designation "dec." indicates that the compound decomposes at its

melting point.[2] Aromatic nitro compounds, particularly those with multiple nitro groups like 4-
(2,4-Dinitroanilino)phenol, can be thermally sensitive and may decompose explosively upon

heating.[1][4][5]

Experimental Protocols for Thermal Analysis
While specific experimental parameters for the cited melting points are not available in the

referenced literature, the determination of melting and decomposition temperatures for

compounds like 4-(2,4-Dinitroanilino)phenol is typically performed using standard thermal

analysis techniques such as Differential Scanning Calorimetry (DSC) and Thermogravimetric

Analysis (TGA).

General Methodology: Differential Scanning Calorimetry (DSC)

DSC is a fundamental thermoanalytical technique that measures the difference in the amount

of heat required to increase the temperature of a sample and a reference as a function of

temperature.

Principle: The sample and a reference pan are heated at a constant rate. An endothermic

event, such as melting, results in a heat flow to the sample to maintain the same

temperature as the reference. An exothermic event, like decomposition, results in heat flow

from the sample.

Sample Preparation: A small, precisely weighed amount of the 4-(2,4-Dinitroanilino)phenol
sample (typically 1-5 mg) is placed into an aluminum or copper sample pan, which is then

hermetically sealed.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://m.chemicalbook.com/ProductChemicalPropertiesCB5712560_EN.htm
http://www.stenutz.eu/chem/solv6.php?name=p-%282%2C4-dinitroaniline%29phenol
https://m.chemicalbook.com/ProductChemicalPropertiesCB5712560_EN.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB5712560_EN.htm
https://www.benchchem.com/product/b7728419?utm_src=pdf-body
https://www.benchchem.com/product/b7728419?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/4-_2_4-Dinitroanilino_phenol
https://cameochemicals.noaa.gov/chemical/20269
https://m.cameochemicals.noaa.gov/chemical/20269
https://www.benchchem.com/product/b7728419?utm_src=pdf-body
https://www.benchchem.com/product/b7728419?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7728419?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Instrument Setup: The DSC instrument is purged with an inert gas (e.g., nitrogen or argon) to

prevent oxidative degradation.

Heating Program: A typical program involves heating the sample at a linear rate, commonly

10 °C/min, over a temperature range that encompasses the expected melting and

decomposition events.

Data Analysis: The melting point is determined from the onset or peak of the endothermic

event on the DSC thermogram. The decomposition is often observed as an overlapping or

immediately following exothermic event.

General Methodology: Thermogravimetric Analysis (TGA)

TGA measures the change in mass of a sample as a function of temperature or time in a

controlled atmosphere. It is used to determine the thermal stability and decomposition profile of

a material.

Principle: A sample is heated in a controlled environment, and its mass is continuously

monitored. Mass loss indicates decomposition or volatilization.

Sample Preparation: A small amount of the sample (typically 5-10 mg) is placed in a tared

TGA pan (often platinum or alumina).

Instrument Setup: The TGA furnace is purged with an inert gas.

Heating Program: The sample is heated at a constant rate (e.g., 10 or 20 °C/min) through its

decomposition range.

Data Analysis: The decomposition temperature is typically reported as the onset temperature

of mass loss, which is calculated from the intersection of the baseline and the tangent of the

mass loss curve.

Visualized Workflow
The following diagram illustrates a generalized workflow for determining the thermal properties

of a chemical compound using DSC and TGA.
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Caption: Generalized workflow for thermal analysis using DSC/TGA.
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Safety and Reactivity Profile
4-(2,4-Dinitroanilino)phenol is classified as an organonitrate/phenol.[1][4] Compounds in this

class, particularly those with multiple nitro groups, present specific hazards:

Explosive Potential: Aromatic nitro compounds can decompose explosively when heated or

subjected to shock or friction.[4][5] The presence of multiple nitro groups increases this

tendency.[1][4]

Reactivity: These compounds can react vigorously with reducing agents.[1][4] They may also

explode in the presence of a base like sodium hydroxide.[1][4]

Due to these properties, appropriate safety precautions, including the use of personal

protective equipment and conducting thermal analysis on small quantities in a controlled

environment, are imperative.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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